Cas no 337921-76-3 (2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone)

• Product Name: 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone
• CAS No: 337921-76-3
• MDL: MFCD00232228
• CID: 4646706
• Update Time: 2025-10-23

2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone

• MDL： MFCD00232228

Additional information on 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone

Introduction to 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone (CAS No: 337921-76-3)

2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone, commonly referred to by its CAS number 337921-76-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a methylene group attached to a dimethoxyphenyl moiety and a phenyl group attached to an indanone framework. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone involves a series of carefully controlled reactions, often utilizing advanced organic synthesis techniques such as Suzuki coupling or Stille coupling. These methods ensure high yield and purity, which are critical for its use in sensitive applications such as drug discovery and material science research.

Recent studies have highlighted the potential of this compound in the field of biochemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The presence of the dimethoxyphenyl group contributes to its ability to interact with biological systems, making it a promising candidate for drug design.

In addition to its biochemical applications, 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone has shown remarkable properties in the realm of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of advanced materials such as metallopolymers and hybrid organic-inorganic frameworks. These materials exhibit enhanced mechanical and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

The structural versatility of this compound also extends to its application in the field of optoelectronics. Recent research has demonstrated that derivatives of CAS No: 337921-76-3 can be used as active layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths makes it an ideal candidate for next-generation display technologies.

The synthesis and characterization of 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, electronic properties, and reactivity under various conditions.

In conclusion, CAS No: 337921-76-3, or 2-(3,4-Dimethoxyphenyl)methylene-3-phenyl-1-indanone, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.